Cas no 1547025-84-2 (4-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine)

• Product Name: 4-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• CAS No: 1547025-84-2
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD22398243
• CID: 5618134
• PubChem ID: 83815363
• Update Time: 2025-06-12

4-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine
• EN300-2921495
• 1547025-84-2
• Pyrazolo[1,5-a]pyrimidin-3-amine, 4,5,6,7-tetrahydro-4-methyl-
• 4-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

• MDL： MFCD22398243
• Inchi： 1S/C7H12N4/c1-10-3-2-4-11-7(10)6(8)5-9-11/h5H,2-4,8H2,1H3
• InChI Key： AMGLXCOKFXLMND-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=NN2CCC1)N

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 328.9±27.0 °C(Predicted)
• pka: 5.90±0.20(Predicted)

Additional information on 4-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

Comprehensive Overview of 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine (CAS No. 1547025-84-2)

4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine (CAS No. 1547025-84-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

The molecular structure of 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine features a fused bicyclic system, combining pyrazole and pyrimidine rings. This configuration enhances its stability and reactivity, making it a valuable scaffold for designing novel therapeutic agents. Recent studies highlight its role as a key intermediate in synthesizing compounds targeting kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The presence of the amine group at the 3-position further expands its utility in medicinal chemistry.

In the context of current trends, 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine aligns with the growing demand for small-molecule drugs and precision medicine. Its structural versatility allows for modifications that can enhance bioavailability and target specificity. For instance, its derivatives are being investigated for their potential in neurodegenerative disease therapies, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the compound's CAS No. 1547025-84-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often seek this compound for high-throughput screening (HTS) campaigns, where its scaffold is used to generate libraries of analogs. The methyl substitution at the 4-position is particularly noteworthy, as it influences the compound's lipophilicity and metabolic stability—key factors in drug design.

Beyond pharmaceuticals, 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine has potential applications in agrochemicals. Its heterocyclic core is structurally similar to bioactive molecules used in crop protection, sparking interest in developing next-generation pesticides with improved efficacy and environmental safety. This aligns with the global push toward sustainable agriculture, a major focus area for regulatory bodies and investors alike.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound. Purity and stability data are frequently requested by buyers, underscoring the importance of rigorous quality control in its production. Suppliers often highlight these aspects to meet the stringent requirements of GMP-compliant manufacturing processes.

The compound's nomenclature, including its IUPAC name and CAS number, is a common search query among chemists validating synthetic routes or regulatory submissions. Additionally, terms like "pyrazolo[1,5-a]pyrimidine synthesis" and "amine-functionalized heterocycles" are trending in academic literature, reflecting its relevance in contemporary organic chemistry.

In summary, 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine (CAS No. 1547025-84-2) represents a multifaceted tool for researchers addressing challenges in drug discovery and agrochemical innovation. Its adaptability to modern structure-activity relationship (SAR) studies ensures its continued prominence in scientific discourse.